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Compound Name: Amix M
CAS No.: 68909-77-3
Cat. No.: B13394128
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amix M, identified by the CAS number 68909-77-3, is not a single chemical entity but rather a
complex substance designated as "Ethanol, 2,2'-oxybis-, reaction products with ammonia,
morpholine derivs. residues," also referred to as "Morpholine process residues.” This technical
guide provides a comprehensive overview of the structural information, synthesis, and
analytical methodologies related to Amix M, tailored for professionals in research and drug
development. Due to its nature as a complex mixture, this document will focus on the principal
components and general procedures.

Chemical Composition and Structural Information

Amix M is the residuum from the reaction of diethylene glycol with ammonia, a process
primarily aimed at synthesizing morpholine. Consequently, it is a mixture of various alkaline
amine compounds, predominantly morpholine-based derivatives. While the exact composition
can vary, the major constituents that have been identified include:

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b13394128#bc-rfq
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13394128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[(Aminoethoxy)ethyllmorpholine

[(Hydroxyethoxy)ethyllmorpholine

3-Morpholinone

4,4'-(Oxydi-2,1-ethanediyl)bis[morpholine]

The core structure in these compounds is the morpholine ring, a heterocyclic chemical
compound featuring both amine and ether functional groups.

Structures of Major Components

Below are the chemical structures of the main components identified in Amix M.
[(Aminoethoxy)ethyllmorpholine

e Molecular Formula: CeH1eN202

o |[UPAC Name: 2-(2-morpholin-4-ylethoxy)ethanamine
[(Hydroxyethoxy)ethyllmorpholine

» Molecular Formula: CsH17NOs3

o |[UPAC Name: 2-(2-morpholin-4-ylethoxy)ethanol
3-Morpholinone

» Molecular Formula: CaH7NO:2

e |[UPAC Name: morpholin-3-one
4,4'-(Oxydi-2,1-ethanediyl)bismorpholine]

e Molecular Formula: C12H24N203

o |[UPAC Name: 4,4'-(oxydi-2,1-ethanediyl)bis(morpholine)
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Physicochemical Data

The following table summarizes the key physicochemical properties of Amix M and its primary
constituents. Data for Amix M represents the bulk properties of the mixture.

4,4'-(Oxydi-
. [(Aminoeth [(Hydroxyet 3- 2,1-
Amix M . .
Property (Mixture) oxy)ethyllm hoxy)ethyl] Morpholino  ethanediyl)
ixture
orpholine morpholine ne bis[morphol
ine]
CAS Number  68909-77-3 20207-13-0 3603-45-0 109-11-5 6425-39-4
Molecular
uvCB CsH1sN202 CsH17NOs CaH7NO2 C12H24N203
Formula
Molecular
Weight ( Variable 174.24 175.23 101.10 244.33
g/mol)
Clear, dark Off-white to
amber to white
Appearance - - _
brown crystalline
liquid[1][2] powder[3]
- _ 223 (at
Boiling Point
. 101,325 Pa) - - - 309
(°C)
[4]
Density (g/mL
1.09-1.099[4] - - - 1.06
at 20°C)
Water 100 g/L at Soluble in
Solubility 20°C[4] alcohols[3]

Synthesis and Experimental Protocols
General Synthesis of Morpholine and Amix M Residues

Amix M is a byproduct of the industrial synthesis of morpholine. The primary reaction involves
the dehydration of diethylene glycol with ammonia in the presence of a catalyst.
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A common method involves combining diethylene glycol and ammonia with hydrogen and a
hydrogenation catalyst (e.g., copper, nickel, or cobalt)[4]. The mixture is heated to high
temperatures (150-400°C) and pressurized[4]. This process yields morpholine, which is then
typically extracted via vaporization[4]. The remaining, less volatile liquid residue constitutes
Amix M.

Diagram: General Synthesis Pathway of Morpholine

General Synthesis of Morpholine
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Caption: A simplified workflow for the industrial synthesis of morpholine, resulting in Amix M as
a residue.

Experimental Protocol: Analytical Methods

Due to the complex nature of Amix M, the analysis focuses on the identification and
quantification of its major components. Gas Chromatography (GC) and High-Performance
Liquid Chromatography (HPLC) are suitable techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Morpholine Derivatives

This method is effective for the analysis of volatile and semi-volatile morpholine derivatives.
Derivatization is often employed to improve volatility and detection.

o Sample Preparation and Derivatization:

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://chemceed.com/product-news/everything-you-need-to-know-about-morpholine/
https://chemceed.com/product-news/everything-you-need-to-know-about-morpholine/
https://chemceed.com/product-news/everything-you-need-to-know-about-morpholine/
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body-img#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/product/b13394128/docs?utm_src=pdf-body#amix-m-cas-68909-77-3-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13394128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

For agueous samples, centrifuge to remove particulates and filter through a 0.22 um
membrane[5].

[e]

Take a known volume of the filtrate and acidify with hydrochloric acid[5].

Add a saturated solution of sodium nitrite to form the N-nitrosomorpholine derivative[5][6].

o

[¢]

Heat the mixture to facilitate the reaction[5].

Extract the derivative with a suitable organic solvent like dichloromethane[5].

[¢]

e GC-MS Conditions:

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm
i.d., 0.25 um film thickness) is typically used[5].

o Injection: 1 pL of the extract in splitless or split mode[5].
o Inlet Temperature: 250°C[5].
o Carrier Gas: Helium at a constant flow rate[5].

o Oven Temperature Program: An initial temperature of around 50°C, ramped up to
approximately 250°CJ[5].

o MS Detector: Electron Impact (EIl) ionization at 70 eV[5].

Diagram: GC-MS Analysis Workflow

GC-MS Analysis of Morpholine Derivatives

8 Sample Preparation Derivatization Liquid-Liquid Extraction g N Data Analysis
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Caption: A general workflow for the analysis of morpholine derivatives in a complex mixture
using GC-MS.
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High-Performance Liquid Chromatography (HPLC) for Morpholine Derivatives

HPLC can also be used, particularly for less volatile derivatives or when coupled with a mass
spectrometer.

o Sample Preparation and Derivatization:

o As morpholine lacks a strong chromophore, derivatization is necessary for UV detection.
1-naphthylisothiocyanate (NIT) is a common derivatizing agent, forming a stable thiourea
derivative[2][7].

o Dissolve the sample in a suitable solvent and react with an acetonitrile solution of NIT[7].
e HPLC Conditions:

o Column: A C18 reversed-phase column is typically used[7].

o Mobile Phase: A gradient of acetonitrile and water is common([7].

o Detection: UV detection at a wavelength suitable for the derivative (e.g., around 230 nm
for NIT derivatives) or Mass Spectrometry (MS) for higher sensitivity and specificity[7].

Biological Activity and Signaling Pathways

Detailed studies on the specific biological activity and signaling pathways of the Amix M
mixture are not readily available in public literature. However, information on morpholine and its
derivatives provides some insights.

Toxicology: Morpholine itself can cause skin and eye irritation[8]. In animal studies, exposure
has been linked to liver and kidney damage[9][10]. A significant concern is the potential for
morpholine, a secondary amine, to form N-nitrosomorpholine, a suspected carcinogen, in the
presence of nitrites[9].

Pharmacological Relevance of the Morpholine Scaffold: The morpholine ring is a "privileged
scaffold" in medicinal chemistry, appearing in numerous approved drugs and clinical
candidates[11][12]. Its presence can improve the physicochemical properties and
pharmacokinetic profile of a molecule[12].
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Potential Signaling Pathway Involvement: While not specific to Amix M, various morpholine
derivatives have been investigated for their effects on cellular signaling. For instance, some
morpholine-containing compounds have been developed as inhibitors of the PISK/Akt/mTOR
pathway, which is crucial in cell growth, proliferation, and survival, and is often dysregulated in
cancer[11][13].

Diagram: Potential Signaling Pathway Inhibition by Morpholine Derivatives
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Caption: A simplified diagram of the PI3K/Akt/mTOR pathway, a potential target for some
morpholine-containing compounds.
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Antimicrobial Activity: Some novel synthesized morpholine derivatives have shown in vitro
antibacterial activities[14]. The general mechanisms of antimicrobial action can vary widely,
including disruption of the cell wall or membrane, inhibition of protein or nucleic acid synthesis,
or interference with metabolic pathways[15][16]. However, the specific antimicrobial mechanism
of the components of Amix M has not been elucidated.

Conclusion

Amix M (CAS 68909-77-3) is a complex mixture resulting from the industrial synthesis of
morpholine. Its primary components are various morpholine derivatives. This guide provides an
overview of the structures of these main components, general synthetic and analytical
methods, and a summary of the known toxicological and potential pharmacological properties
of the morpholine scaffold. Researchers and drug development professionals should be aware
of the variable composition of Amix M and the toxicological profile of morpholine when
considering its use or the presence of its derivatives in any application. Further detailed
analysis of specific batches of Amix M would be necessary for any precise quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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